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Compound of Interest

Compound Name: Benoxathian hydrochloride

Cat. No.: B1246132 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

benoxathian hydrochloride, tailored for researchers, scientists, and drug development

professionals. The following procedural steps ensure safe handling and compliance with

standard laboratory practices.

Chemical and Physical Properties
For quick reference, the key identifiers and properties of benoxathian hydrochloride are

summarized in the table below.

Property Value

Chemical Formula C₁₉H₂₄ClNO₄S

Molecular Weight 397.92 g/mol [1][2]

CAS Number 92642-97-2[1]

Appearance Solid[3]

Solubility DMSO 150 mg/mL[3]

Storage -20°C, dry, sealed[3]

Hazard Assessment
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Benoxathian hydrochloride is not classified as a hazardous substance or mixture according

to the provided safety data sheets[1]. However, as with any laboratory chemical, appropriate

precautions should be taken to minimize exposure and environmental release.

Personal Protective Equipment (PPE)
Before handling benoxathian hydrochloride, ensure the following personal protective

equipment is worn:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect clothing.

Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved

respirator may be necessary.

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Containment: Prevent further spread of the spill. For liquid spills, use an absorbent, inert

material such as sand, vermiculite, or earth.

Collection: Carefully sweep or scoop up the spilled material and absorbent into a suitable,

labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Waste Disposal: Dispose of the collected waste and cleaning materials in accordance with

institutional and local regulations for non-hazardous chemical waste.

Disposal Protocol
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The primary method for the disposal of benoxathian hydrochloride and its contaminated

materials is through a licensed professional waste disposal service or by incineration in a

chemical incinerator equipped with an afterburner and scrubber. Always adhere to your

institution's specific guidelines and local, state, and federal regulations[1].

Step-by-Step Disposal Guide:

Unused Product:

Keep the compound in its original, labeled container.

If possible, consolidate with other non-hazardous chemical waste streams.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal.

Contaminated Materials:

This includes items such as gloves, pipette tips, paper towels, and empty containers.

Collect all contaminated disposable materials in a designated, clearly labeled waste

container.

The container should be sealed to prevent leakage.

Dispose of the container through your institution's chemical waste program.

Aqueous Solutions:

While benoxathian hydrochloride is not classified as hazardous, direct disposal down

the drain is discouraged to prevent environmental contamination[1].

Collect aqueous solutions containing benoxathian hydrochloride in a labeled waste

container.

Arrange for disposal through your institution's EHS office.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

benoxathian hydrochloride.

Start: Benoxathian Hydrochloride Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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